Cas no 92948-25-9 (5-chloropentan-1-ol,4-methylbenzenesulfonic acid)

• Product Name: 5-chloropentan-1-ol,4-methylbenzenesulfonic acid
• CAS No: 92948-25-9
• MF: C₁₂H₁₇ClO₃S
• MW: 276.779581785202
• CID: 2816279
• PubChem ID: 18370460
• Update Time: 2025-10-30

5-chloropentan-1-ol,4-methylbenzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloropentan-1-ol,4-methylbenzenesulfonic acid
• 5-chloropentyl-1-tosylate;5-chloropentyl p-toluenesulfonate;1-Pentanol,5-chloro-,4-methylbenzenesulfonate;5-chloropentyl tosylate;
• SCHEMBL7645036
• EN300-37152591
• 92948-25-9
• DB-382514
• 5-chloropentyl 4-methylbenzene-1-sulfonate
• 5-chloropentyl 4-methylbenzenesulfonate

• Inchi： 1S/C12H17ClO3S/c1-11-5-7-12(8-6-11)17(14,15)16-10-4-2-3-9-13/h5-8H,2-4,9-10H2,1H3
• InChI Key： IIZKMXYRMVEGOL-UHFFFAOYSA-N
• SMILES： ClCCCCCOS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 294.06900
• Monoisotopic Mass: 276.0586933Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 82.98000
• LogP: 3.71030

Additional information on 5-chloropentan-1-ol,4-methylbenzenesulfonic acid

Recent Advances in Chemical and Pharmaceutical Research: Insights on 92948-25-9, 5-chloropentan-1-ol, and 4-methylbenzenesulfonic acid

In the rapidly evolving field of chemical biology and pharmaceutical research, compounds such as 92948-25-9, 5-chloropentan-1-ol, and 4-methylbenzenesulfonic acid have garnered significant attention due to their potential applications in drug synthesis and material science. This research brief aims to consolidate the latest findings related to these compounds, providing a comprehensive overview of their roles, mechanisms, and advancements in recent studies.

The compound 92948-25-9, a unique chemical entity, has been the subject of recent investigations for its potential as a precursor in the synthesis of bioactive molecules. Studies have highlighted its utility in the development of novel therapeutic agents, particularly in oncology and neurology. Researchers have explored its structural properties and reactivity, which make it a valuable candidate for further pharmaceutical applications.

5-chloropentan-1-ol, a halogenated alcohol, has been extensively studied for its role as an intermediate in organic synthesis. Recent research has focused on optimizing its production processes to enhance yield and purity, which are critical for its use in large-scale pharmaceutical manufacturing. Additionally, its derivatives have shown promise in the development of antimicrobial and anti-inflammatory agents, expanding its relevance in medicinal chemistry.

4-methylbenzenesulfonic acid, commonly known as p-toluenesulfonic acid, continues to be a pivotal reagent in organic synthesis. Its applications range from catalysis to the stabilization of reactive intermediates. Recent advancements have explored its use in green chemistry initiatives, where its efficiency and recyclability have been emphasized. Furthermore, studies have investigated its role in the synthesis of complex molecules, underscoring its versatility in chemical transformations.

Collectively, these compounds represent critical components in the toolkit of modern chemists and pharmacologists. The integration of their unique properties into innovative research methodologies holds the potential to drive significant breakthroughs in drug discovery and material science. Future studies are expected to delve deeper into their mechanistic pathways and explore novel applications, further solidifying their importance in the field.